N-(1-propyl-4-piperidinyl)isonicotinamide
Overview
Description
“N-(1-propyl-4-piperidinyl)isonicotinamide” is a derivative of isonicotinamide . Isonicotinamide is the amide form of isonicotinic acid and is an isomer of nicotinamide . It is soluble in water, ethanol, DMSO, methanol, chloroform, and dioxane .
Synthesis Analysis
The synthesis of “N-(1-propyl-4-piperidinyl)isonicotinamide” involves the replacement of the phenethyl chain of fentanyl with different functional groups, such as alkyl . The compound is a colorless crystalline solid with a yield of 61% .Molecular Structure Analysis
The molecular formula of “N-(1-propyl-4-piperidinyl)isonicotinamide” is C17H26N2O . The compound’s structure includes a piperidine ring, which is a six-membered heterocycle containing one nitrogen atom and five carbon atoms .Chemical Reactions Analysis
Piperidines, including “N-(1-propyl-4-piperidinyl)isonicotinamide”, play a significant role in the pharmaceutical industry. They are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Physical And Chemical Properties Analysis
“N-(1-propyl-4-piperidinyl)isonicotinamide” is a colorless crystalline solid . It has a melting point of 89-90°C . The compound is likely soluble in various solvents, similar to its isonicotinamide base .Scientific Research Applications
Poly (ADP-ribose) Polymerase (PARP) Inhibition
- Compound Activity : N-(1-propylpiperidin-4-yl)pyridine-4-carboxamide has been identified as a potent PARP-1 inhibitor. It displays strong inhibition against the PARP-1 enzyme with an IC50 of 8.6±0.6 nM .
Predictive Two-Dimensional QSAR Models
- Research : A study investigated the structural requirements of substituted 2-(1-propylpiperidin-4-yl)-1H-benzimidazole-4-carboxamide derivatives for PARP inhibition. Predictive 2D QSAR models were developed to guide rational synthesis of novel PARP inhibitors .
Supramolecular Assemblies and Molecular Switches
Future Directions
Piperidines are important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines, including “N-(1-propyl-4-piperidinyl)isonicotinamide”, is an important task of modern organic chemistry . Future research may focus on the discovery and biological evaluation of potential drugs containing the piperidine moiety .
Mechanism of Action
Target of Action
The primary target of N-(1-propylpiperidin-4-yl)pyridine-4-carboxamide is Poly (ADP-ribose) polymerase-1 (PARP-1) . PARP-1 is an abundant nuclear enzyme that plays a crucial role in DNA repair and genomic stability .
Mode of Action
N-(1-propylpiperidin-4-yl)pyridine-4-carboxamide acts as a potent inhibitor of PARP-1 . It binds to the enzyme and inhibits its activity, thereby preventing the repair of damaged DNA in cancer cells . This leads to the accumulation of DNA damage, which can result in cell death .
Result of Action
The inhibition of PARP-1 by N-(1-propylpiperidin-4-yl)pyridine-4-carboxamide leads to the accumulation of DNA damage in cells . This can result in cell death, particularly in cancer cells that have defects in other DNA repair pathways . This makes it a potential therapeutic agent for the treatment of cancer .
properties
IUPAC Name |
N-(1-propylpiperidin-4-yl)pyridine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O/c1-2-9-17-10-5-13(6-11-17)16-14(18)12-3-7-15-8-4-12/h3-4,7-8,13H,2,5-6,9-11H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKSKTRGPHVCKNC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)NC(=O)C2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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